Cas no 1805114-31-1 (2-Methoxy-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-Methoxy-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1805114-31-1
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4839957
• Update Time: 2025-05-22

2-Methoxy-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H8F3NO3/c1-5-6(4-14)8(15-2)13-3-7(5)16-9(10,11)12/h3-4H,1-2H3
• InChI Key： AGIQNIRHLDMFIE-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(C=O)=C1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4

Additional information on 2-Methoxy-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

2-Methoxy-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

2-Methoxy-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde is a highly specialized organic compound with the CAS number 1805114-31-1. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with a methoxy group at position 2, a methyl group at position 4, a trifluoromethoxy group at position 5, and a carboxaldehyde group at position 3. These substituents confer the compound with distinctive electronic and steric properties, making it an intriguing subject for both academic and industrial research.

The synthesis of 2-Methoxy-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde involves a series of multi-step reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are particularly valuable for pharmacological studies. The compound's structure is highly amenable to further functionalization, allowing researchers to explore its potential as a building block for more complex molecules.

One of the most notable aspects of this compound is its electronic configuration. The presence of electron-donating groups like methoxy and methyl, along with the electron-withdrawing trifluoromethoxy group, creates a unique balance of electron density across the pyridine ring. This balance significantly influences the compound's reactivity in various chemical transformations. For instance, the carboxaldehyde group can participate in condensation reactions, while the pyridine ring can act as a platform for nucleophilic aromatic substitution under specific conditions.

Recent studies have highlighted the potential of 2-Methoxy-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde in medicinal chemistry. Its ability to modulate enzyme activity through non-covalent interactions makes it a promising candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Researchers have also explored its role as a ligand in metalloenzyme mimics, where its coordination properties could be harnessed for catalytic applications.

In terms of environmental impact, this compound has been studied for its biodegradability and toxicity profiles. Preliminary data suggest that it exhibits moderate persistence in aquatic environments, necessitating careful handling during industrial processes. Regulatory agencies have emphasized the importance of implementing green chemistry principles to minimize its ecological footprint while maximizing its utility.

The versatility of 2-Methoxy-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde extends to its applications in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as an organic ligand in metal-organic frameworks (MOFs) and other porous materials. These applications hold promise for gas storage, catalysis, and sensing technologies.

From a synthetic perspective, the compound serves as an excellent model system for studying regioselectivity and stereoselectivity in aromatic substitution reactions. Its structure allows researchers to probe fundamental questions about how substituents influence reaction pathways at the molecular level. This understanding is crucial for designing more efficient synthetic routes to complex molecules.

In conclusion, 2-Methoxy-4-methyl-5-(trifluoromethoxy)pyridine-3-carboxaldehyde is a multifaceted compound with significant potential across diverse scientific domains. Its unique combination of functional groups provides ample opportunities for innovation in both basic and applied research. As ongoing studies continue to unravel its properties and applications, this compound is poised to make meaningful contributions to the advancement of modern chemistry.